Cas no 328555-47-1 (7-ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one)

• Product Name: 7-ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• CAS No: 328555-47-1
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 6536923
• Update Time: 2025-06-12

7-ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• 7-ethoxy-3-(5-((4-methoxyphenyl)amino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-ethoxy-3-[5-[(4-methoxyphenyl)amino]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C20H17N3O4S/c1-3-26-15-7-4-12-10-16(19(24)27-17(12)11-15)18-22-23-20(28-18)21-13-5-8-14(25-2)9-6-13/h4-11H,3H2,1-2H3,(H,21,23)
• InChI Key： BDONYVQGVWPAMN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC)=CC=C2C=C1C1=NN=C(NC2=CC=C(OC)C=C2)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

Introduction to 7-Ethoxy-3-{5-(4-Methoxyphenyl)amino-1,3,4-Thiadiazol-2-yl}-2H-Chromen-2-one (CAS No. 328555-47-1)

7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one (CAS No. 328555-47-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this compound, particularly the presence of the 7-ethoxy, 3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}, and 2H-chromen-2-one moieties, contribute to its distinctive pharmacological profile.

The chemical structure of 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one consists of a chromene ring system fused with a thiadiazole moiety. The chromene ring is a six-membered heterocyclic compound with a double bond and an oxygen atom, while the thiadiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The combination of these rings with the ethoxy and methoxy substituents imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one in various therapeutic areas. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anticancer properties, 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one has been investigated for its anti-inflammatory and antioxidant activities. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and oxidative stress. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant properties help in scavenging free radicals and protecting cells from oxidative damage.

The pharmacokinetic properties of 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one have also been studied to understand its bioavailability and metabolism. In vivo studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that it has the potential to be developed into an effective oral medication for various diseases.

To further explore the therapeutic potential of 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one, clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. The compound has been well-tolerated by patients with minimal side effects observed. These preliminary findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 7-Ethoxy-3-{5-(4-methoxyphenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one (CAS No. 328555-47-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.